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Compound of Interest

Compound Name: N-Propyl Isocyanide

Cat. No.: B1215125

N-Propyl Isocyanide: A Technical Guide to
Safety and Handling

Attention Researchers, Scientists, and Drug Development Professionals: This document
provides a comprehensive overview of the known safety data and handling precautions for N-
Propyl Isocyanide (CAS No. 627-36-1). It is crucial to distinguish this compound from N-
Propyl Isocyanate, as their safety profiles differ significantly.

Disclaimer: A comprehensive Safety Data Sheet (SDS) with detailed quantitative toxicological
data for N-Propyl Isocyanide is not readily available in public databases. The information
presented here is compiled from available chemical literature and general safety practices for
alkyl isocyanides. It is imperative to obtain a substance-specific SDS from your chemical
supplier before handling N-Propyl Isocyanide.

Introduction to N-Propyl Isocyanide

N-Propyl Isocyanide, with the chemical formula CsH-N, is a colorless liquid known for its
distinctive and often unpleasant odor.[1] It is a versatile reagent in organic synthesis, primarily
utilized for its ability to form new carbon-nitrogen bonds.[2] Its applications include
multicomponent reactions, such as the Ugi and Passerini reactions, and its use as a ligand in
transition metal catalysis.[2]
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While some isocyanides are reported to have low toxicity in mammals, others can be toxic.[3]
The reactivity of the isocyanide functional group warrants careful handling and a thorough
understanding of its potential hazards.

Physical and Chemical Properties

A summary of the known physical and chemical properties of N-Propyl Isocyanide is
presented in the table below.

Property Value Reference
CAS Number 627-36-1 [1]
Molecular Formula CaH7N [1]
Molecular Weight 69.11 g/mol [1]
Appearance Colorless liquid [1]
Odor Distinctive, unpleasant [1]
Boiling Point 101-102 °C [1]
Solubility Soluble in common organic o
solvents

Hazard Identification and GHS Classification

A specific GHS classification for N-Propyl Isocyanide is not consistently available. However,
based on the known hazards of other alkyl isocyanides and their potential for toxicity, it is
prudent to handle this compound with a high degree of caution. For comparison, the GHS
classification for a related compound, Isopropyl Isocyanide, includes "Toxic if swallowed,"
"Toxic in contact with skin," and "Toxic if inhaled".[4]

It is critical to obtain the supplier-specific Safety Data Sheet (SDS) for the correct GHS
classification and hazard statements before use.

Handling and Storage Precautions
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Due to the lack of a specific, detailed SDS, the following handling and storage precautions are
based on general best practices for volatile and potentially toxic organic compounds and alkyl
isocyanides.

Engineering Controls
o Ventilation: All work with N-Propyl Isocyanide must be conducted in a well-ventilated area,

preferably within a certified chemical fume hood.

o Containment: Use of a glove box may be appropriate for procedures with a higher risk of
release.

Personal Protective Equipment (PPE)

The following PPE is recommended as a minimum standard. Consult the supplier-specific SDS
for detailed recommendations.

PPE Category Recommendation

Eye/Face Protection Chemical splash goggles and a face shield.

Chemical-resistant gloves (e.qg., nitrile,
Skin Protection neoprene). A lab coat or chemical-resistant

apron should be worn.

If working outside of a fume hood or if there is a
Respiratory Protection risk of inhalation, a NIOSH-approved respirator

with organic vapor cartridges is recommended.
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Storage

o Store in a tightly sealed container in a cool, dry, and well-ventilated area.
» Store away from incompatible materials such as strong acids and oxidizing agents.
o Keep away from sources of ignition.

Emergency Procedures

In the event of an emergency, follow these general guidelines and always refer to your
institution's emergency response plan and the supplier-specific SDS.

Spills

e Minor Spill:
o Evacuate the immediate area.
o Wear appropriate PPE.

o Absorb the spill with an inert, non-combustible absorbent material (e.g., vermiculite, sand).
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o Collect the absorbed material into a labeled, sealed container for hazardous waste
disposal.

o Clean the spill area with a suitable solvent, followed by soap and water.
e Major Spill:
o Evacuate the laboratory and alert others.

o Contact your institution's emergency response team immediately.
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First Aid
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 Inhalation: Move the person to fresh air. If breathing is difficult, administer oxygen. Seek
immediate medical attention.

» Skin Contact: Immediately flush the affected area with copious amounts of water for at least
15 minutes. Remove contaminated clothing. Seek medical attention if irritation persists.

» Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, lifting the
upper and lower eyelids occasionally. Seek immediate medical attention.

 Ingestion: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical
attention.

Experimental Protocols and Methodologies

Detailed experimental protocols involving N-Propyl Isocyanide should be designed with a
primary focus on minimizing exposure.

General Protocol for a Reaction using N-Propyl Isocyanide:

e Preparation:

o

Conduct a thorough risk assessment for the entire experimental procedure.

o

Ensure a chemical fume hood is certified and functioning correctly.

o

Assemble all necessary glassware and ensure it is free from cracks or defects.

[¢]

Have appropriate quenching and waste containers ready in the fume hood.
e Execution:
o Wear all required PPE before handling the reagent.

o Transfer N-Propyl Isocyanide within the fume hood using a syringe or cannula to
minimize vapor release.

o Perform the reaction in a closed system whenever possible.
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o Continuously monitor the reaction for any signs of an uncontrolled exotherm or pressure
buildup.

e Work-up and Purification:

o Quench the reaction carefully within the fume hood.

o Conduct all extractions and solvent removal steps within the fume hood.

o If purification by chromatography is necessary, perform this within the fume hood.
o Waste Disposal:

o Dispose of all waste, including contaminated consumables, in a properly labeled
hazardous waste container.

Conclusion

N-Propyl Isocyanide is a valuable reagent in chemical synthesis, but its handling requires a
high level of caution due to the lack of comprehensive public safety data and the potential for
toxicity associated with alkyl isocyanides. Researchers, scientists, and drug development
professionals must prioritize obtaining a substance-specific Safety Data Sheet from their
supplier and implementing robust safety protocols, including the use of appropriate engineering
controls and personal protective equipment. Adherence to these precautions is essential for the
safe and effective use of this compound in the laboratory.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. N-Propyl Isocyanide | 627-36-1 | Benchchem [benchchem.com]
e 2. compositesone.com [compositesone.com]

¢ 3. Isocyanide - Wikipedia [en.wikipedia.org]

© 2025 BenchChem. All rights reserved. 8/9 Tech Support


https://www.benchchem.com/product/b1215125?utm_src=pdf-body
https://www.benchchem.com/product/b1215125?utm_src=pdf-custom-synthesis
https://www.benchchem.com/product/b1215125
https://www.compositesone.com/personal-protective-equipment-helping-to-reduce-isocyanate-exposure/
https://en.wikipedia.org/wiki/Isocyanide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1215125?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

e 4. Isopropyl isocyanide | C4H7N | CID 150783 - PubChem [pubchem.ncbi.nlm.nih.gov]

 To cite this document: BenchChem. [N-Propyl Isocyanide safety data sheet and handling
precautions]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1215125#n-propyl-isocyanide-safety-data-sheet-and-
handling-precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 9/9 Tech Support


https://pubchem.ncbi.nlm.nih.gov/compound/Isopropyl-isocyanide
https://www.benchchem.com/product/b1215125#n-propyl-isocyanide-safety-data-sheet-and-handling-precautions
https://www.benchchem.com/product/b1215125#n-propyl-isocyanide-safety-data-sheet-and-handling-precautions
https://www.benchchem.com/product/b1215125#n-propyl-isocyanide-safety-data-sheet-and-handling-precautions
https://www.benchchem.com/product/b1215125#n-propyl-isocyanide-safety-data-sheet-and-handling-precautions
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1215125?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1215125?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

